N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H19N5O3/c1-14-8-9-16(10-15(14)2)26-20-18(11-23-26)21(28)25(13-22-20)24-19(27)12-29-17-6-4-3-5-7-17/h3-11,13H,12H2,1-2H3,(H,24,27)
• InChI Key: PQGJBZVHUHKJMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)COC4=CC=CC=C4)C
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The chemical compound N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide has been explored in various scientific research applications, particularly in the synthesis and biological evaluation of new molecules. One study focused on the synthesis and biological evaluation of substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines, aiming to study the peripheral benzodiazepine receptor using positron emission tomography. The research yielded compounds with high in vitro affinity and selectivity for peripheral benzodiazepine receptors, suggesting potential for imaging agent development in neurodegenerative disorders (Fookes et al., 2008).

Radiosynthesis for Imaging

Another study involved the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This research was part of the effort to develop novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands, with DPA-714 being a key compound designed for labeling with fluorine-18. The process was fully automated on a robotic system, highlighting the compound's potential for in vivo imaging using positron emission tomography (Dollé et al., 2008).

Antimicrobial and Insecticidal Potential

Further research explored the synthesis of pyrimidine-linked pyrazole heterocyclics by microwave irradiative cyclocondensation, evaluating their insecticidal and antibacterial potential. This study highlights the relationship between structure and biological activity, demonstrating the synthesized compounds' efficacy against selected microorganisms and Pseudococcidae insects, pointing towards potential applications in developing new antimicrobial and insecticidal agents (Deohate & Palaspagar, 2020).

Antitumor Activity

Another area of research involves the synthesis of novel pyrazolo[3,4-d]pyrimidine analogues with a focus on evaluating their antitumor activity. This research signifies the ongoing efforts to discover new therapeutic agents, particularly those with potential efficacy against cancer (Taylor & Patel, 1992).

Neuroinflammation Imaging

Additionally, a series of novel pyrazolo[1,5-a]pyrimidines were synthesized and biologically evaluated for their potential to bind the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. This research underscores the compound's potential as in vivo PET-radiotracers, especially for neuroinflammation imaging (Damont et al., 2015).